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Compound of Interest

Compound Name: N,N'-diphenylpyridine-2,6-diamine

Cat. No.: B3543374

An In-depth Technical Guide to N,N'-
diphenylpyridine-2,6-diamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N'-diphenylpyridine-2,6-diamine, also known as 2,6-dianilinopyridine, is a substituted
aromatic diamine built on a central pyridine scaffold. This core structure is of significant interest
in medicinal chemistry and materials science due to the versatile coordination properties of the
pyridine nitrogen and the two secondary amine groups, as well as the potential for diverse
biological activities inherent to the diphenylamine and pyridine moieties. Pyridine and its
derivatives are prevalent in a wide array of pharmaceuticals, exhibiting antimicrobial, antiviral,
anticancer, and anti-inflammatory properties. This comprehensive review consolidates the
available scientific literature on N,N'-diphenylpyridine-2,6-diamine, covering its synthesis,
chemical and physical properties, and potential applications, with a focus on providing
actionable data and protocols for researchers.

Chemical and Physical Properties

While specific experimental data for N,N'-diphenylpyridine-2,6-diamine is not extensively
reported in the literature, its fundamental properties can be derived from chemical databases
and comparison with structurally related compounds.
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Property Value Source

Molecular Formula C17H1sNs --INVALID-LINK--[1]
Molecular Weight 261.33 g/mol --INVALID-LINK--[2]
CAS Number 5051-97-8 --INVALID-LINK--[3]

Not explicitly reported; likely a
Appearance ] Inferred
solid at room temperature.

Not explicitly reported. For
comparison, the related 2,6-

Melting Point ) o )
diphenylpyridine has a melting
point of 77-87 °C.[4]
Not explicitly reported.

Solubility Expected to be soluble in Inferred

common organic solvents.

Synthesis of N,N'-diphenylpyridine-2,6-diamine

The synthesis of N,N'-diphenylpyridine-2,6-diamine is not widely detailed in the literature with
a specific, step-by-step protocol. However, based on established methods for the amination of
aryl halides, a plausible and efficient synthetic route involves the double nucleophilic
substitution of a 2,6-dihalopyridine with aniline. The two primary methods for this transformation
are the Buchwald-Hartwig amination and the Ullmann condensation.

Experimental Protocol: Synthesis via Diamination of 2,6-
Dihalopyridine
This protocol is a generalized procedure based on the successful di-amination of 2,6-

dibromopyridine with aniline, which has been reported to proceed efficiently.

Reaction Scheme:
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Reactants
Microwave Irradiation, 200 °C, 2.5 h (in water, no catalyst/base) or
2,6-Dibromopyridine Pd/Cu catalyst, base, solvent, heat Product
I
N,N'-diphenylpyridine-2,6-diamine
I
Aniline (2 eq.)

N,N'-diphenylpyridine-2,6-diamine Ligand

Pyridine-N
Amino-N
Amino-N

oordination Bonds

Metal Complex

[M(N,N'-diphenylpyridine-2,6-diamine)n]
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N,N'-diphenylpyridine-2,6-diamine

Derivative Substrate

Inhibition

Protein Kinase

Phosphorylation

Ghosphorylated Substrate)

Downstream Cellular Processes

(e.g., Proliferation, Survival)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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